Cas no 200948-88-5 (2-(Benzyloxycarbonyl)cyclohexanecarboxylic acid)

• Product Name: 2-(Benzyloxycarbonyl)cyclohexanecarboxylic acid
• CAS No: 200948-88-5
• MF: C₁₅H₁₈O₄
• MW: 262.301024913788
• MDL: MFCD31560449
• CID: 1391521
• PubChem ID: 13233203
• Update Time: 2025-04-20

2-(Benzyloxycarbonyl)cyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclohexanedicarboxylic acid, mono(phenylmethyl) ester, (1R,2S)-
• (1S,2R)-2-((benzyloxy)carbonyl)cyclohexane-1-carboxylic acid
• 2-(Benzyloxycarbonyl)cyclohexanecarboxylic acid
• 2-[(benzyloxy)carbonyl]cyclohexane-1-carboxylic acid
• (1S,2R)-2-phenylmethoxycarbonylcyclohexane-1-carboxylic acid
• 200948-88-5
• C13114
• (1S,2R)-2-((benzyloxy)carbonyl)cyclohexane-1-carboxylicacid
• AKOS037650674
• SCHEMBL7897961
• CS-B1496
• CS-15161

• MDL： MFCD31560449
• Inchi： 1S/C15H18O4/c16-14(17)12-8-4-5-9-13(12)15(18)19-10-11-6-2-1-3-7-11/h1-3,6-7,12-13H,4-5,8-10H2,(H,16,17)/t12-,13+/m0/s1
• InChI Key： HTICJOPDXYGIBI-QWHCGFSZSA-N
• SMILES： O(CC1C=CC=CC=1)C([C@@H]1CCCC[C@@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 261.11271
• Monoisotopic Mass: 262.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.6

Experimental Properties

• PSA: 66.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls